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Compound of Interest

Compound Name: 5-(4-Acetylphenyl)-picolinic acid
CAS No.: 1242339-04-3
Cat. No.: B6336865
Get Quote
. J

Executive Safety Directive

Do not treat this compound as general trash. While 5-(4-Acetylphenyl)-picolinic acid (CAS:
1242339-04-3) is not typically classified as a P-listed (acutely toxic) or U-listed (toxic) waste
under specific RCRA listings, it acts as a chemical irritant and an organic acid. Unregulated
disposal poses environmental risks due to potential metal chelation properties inherent to
picolinic acid derivatives and pH alteration in water systems.

Immediate Action Required:
e Segregation: Isolate from oxidizers and bases.
e Labeling: Tag as "Hazardous Waste - Solid - Organic Acid."

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Identification
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Understanding the molecular behavior of this compound is the first step in safe disposal. The
picolinic acid moiety provides a chelating site (N-donor and O-donor), while the acetylphenyl
group increases lipophilicity compared to the parent acid.

Causality / Relevance to

Parameter Specification )
Disposal
] 5-(4-Acetylphenyl)-picolinic Defines the waste stream
Chemical Name )
acid category.[1][2][3]
Primary identifier for waste
CAS Number 1242339-04-3 ,
manifests.
High carbon content confirms
Molecular Formula C14H11NOs

suitability for incineration.

o ) ) Acidic: Incompatible with
_ Pyridine, Carboxylic Acid, _ _
Functional Groups bases/cyanides.Ketone/Organi
Ketone o
c: Flammable burden in fire.

H315, H319, H335: Requires
PPE (Gloves, Goggles,

GHS Classification Warning (Irritant) ]
N95/Fume Hood) during
handling.

_ _ Dust generation is a primary

Physical State Solid (Powder)

inhalation risk during transfer.

Regulatory Waste Characterization (RCRA Context)

Note: Regulations cited are based on US EPA standards (40 CFR). International users must
cross-reference local laws (e.g., EU Waste Framework Directive).

This compound falls under the "Cradle-to-Grave" management system. Although not explicitly
listed by name in 40 CFR 8§ 261.33, it must be characterized by the generator:

o Characteristic of Corrosivity (D002):

o Solid: Not applicable by definition, but treated as acidic.
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o Agqueous Solution: If pH

2, it is D002 hazardous waste.

o Toxicity Characteristic (DOxx):

o Unless contaminated with heavy metals (Arsenic, Cadmium, etc.) during synthesis, it
generally passes TCLP.

e Generator Status:

o Classify as Non-Regulated Chemical Wasteonly if confirmed non-hazardous by local EHS.
However, the Best Management Practice (BMP) for research chemicals with sparse tox
data is to manage them as Hazardous Organic Waste.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Excess Reagent)

Trust Protocol: Do not bulk with general trash. The dust is a respiratory irritant.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar with
a screw-top lid.

o Transfer:

o Perform inside a chemical fume hood.

o Use a disposable spatula to minimize cross-contamination.
e Labeling:

o Affix a hazardous waste tag immediately.

o Constituents: "5-(4-Acetylphenyl)-picolinic acid".[4][5]

o Hazard Checkbox: [X] Irritant [x] Acid.

o Storage: Place in the Solid Organic Waste satellite accumulation area.
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Scenario B: Disposal of Reaction Mixtures (Liquids)

Causality: The acetyl group and pyridine ring are stable organics. They require thermal
destruction.

e pH Check (The Self-Validating Step):
o Dip a pH strip into the waste solution.
o If pH < 2:[2] Neutralize slowly with dilute Sodium Bicarbonate (

) to pH 5-9 only if your facility requires neutral waste. Otherwise, segregate as Acidic
Organic Waste.

o If pH > 10: Do not mix with the acid stream (exothermic risk).
e Solvent Segregation:
o Halogenated (DCM, Chloroform): Pour into "Halogenated Waste" carboy.
o Non-Halogenated (Methanol, Ethyl Acetate): Pour into "Non-Halogenated Waste" carboy.

o Documentation: Record the estimated concentration of the picolinic acid derivative on the
carboy log sheet.

Scenario C: Contaminated Debris (Gloves, Weigh Boats)

e Bagging: Place contaminated items in a clear, 4-mil polyethylene bag.
o Sealing: Twist and tape the bag neck (Gooseneck seal).

» Bin: Dispose of in the Dry Laboratory Debris bin (often a blue or gray drum), not regular
trash.

Waste Stream Segregation Logic

The following diagram illustrates the decision-making process for segregating this compound to
prevent incompatible mixing (e.g., creating gas by mixing acids with cyanides or sulfides).
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Waste: 5-(4-Acetylphenyl)-picolinic acid

Physical State?

Pure Compound Reaction Mix

Solid (Powder) Liquid (Solution)

Container: Wide-mouth HDPE

2
Label: Solid Organic (Irritant) Sl REs

Contains Halogens |Flammables

Halogenated Non-Halogenated

(DCM, CHCI3) (MeOH, Acetone) Aqueous Only

pH<7

Acid Waste Stream

(Do NOT mix with Cyanide/Base)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b6336865/docs?utm_src=pdf-body-img#5-4-acetylphenyl-picolinic-acid-proper-disposal-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6336865?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Figure 1: Decision logic for segregating picolinic acid derivative waste streams to ensure
chemical compatibility.

Emergency Spill Procedures

Pre-requisite: Ensure a "Dry Spill Kit" is available (contains absorbent pads, scoop, and bags).

Severity Volume Action Protocol

1. Dampen a paper towel
(prevents dust).2. Wipe up
. ) powder.3. Clean surface with
Minor < 5g (Solid) )
soap/water.4.[6][7] Dispose of
towels as Haz Waste

(Scenario C).

1. Evacuate the immediate
area (dust risk).2.[2] Don PPE
(N95, double gloves).3. Cover

Major > 5g or Solution liquid spills with absorbent
pads.4. Sweep solids carefully
into a dustpan.5. Call EHS for
final clearance.

First Aid (Exposure):

o Eye Contact: Rinse immediately with water for 15 minutes.[6][8] The acidic nature can cause
corneal damage.

» Skin Contact: Wash with soap and water.[7][9] Remove contaminated clothing.[1][7][10]
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¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. [Link]

+ American Chemical Society (ACS).ldentifying and Evaluating Hazards in Research
Laboratories. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. spectrumchemical.com [spectrumchemical.com]

. sigmaaldrich.cn [sigmaaldrich.cn]

. kishida.co.jp [kishida.co.jp]

. 5-(4-Acetylphenyl)-picolinic acid - CASS- 1242339-04-3 - EE(#{k. 5 [molaid.com]
. 1242339-04-3|5-(4-Acetylphenyl)-picolinic acid|BLD Pharm [bldpharm.com]

. assets.thermofisher.com [assets.thermofisher.com]

. chemscene.com [chemscene.com]

. fishersci.com [fishersci.com]

°
(o] (o] ~ (o)) ol iy w N -

. bio.vu.nl [bio.vu.nl]
e 10. tcichemicals.com [tcichemicals.com]

¢ To cite this document: BenchChem. [5-(4-Acetylphenyl)-picolinic Acid: Proper Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6336865/docs#5-4-acetylphenyl-picolinic-acid-
proper-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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